Cas no 1700543-24-3 (1H-Imidazole, 2-[(3-azetidinyloxy)methyl]-1-methyl-)

1H-Imidazole, 2-[(3-azetidinyloxy)methyl]-1-methyl-, is a structurally specialized heterocyclic compound featuring an imidazole core functionalized with a 3-azetidinyloxymethyl group at the 2-position and a methyl substituent at the 1-position. This configuration imparts unique reactivity and potential utility in medicinal chemistry and catalysis. The azetidine moiety enhances conformational rigidity, while the imidazole ring offers versatile coordination and hydrogen-bonding capabilities. Its balanced lipophilicity and polarity make it a promising intermediate for drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The compound’s synthetic adaptability allows for further derivatization, enabling tailored applications in pharmaceutical and agrochemical research.
1H-Imidazole, 2-[(3-azetidinyloxy)methyl]-1-methyl- structure
1700543-24-3 structure
Product Name:1H-Imidazole, 2-[(3-azetidinyloxy)methyl]-1-methyl-
CAS No:1700543-24-3
MF:C8H13N3O
MW:167.208321332932
CID:5967916
PubChem ID:106938158
Update Time:2025-06-09

1H-Imidazole, 2-[(3-azetidinyloxy)methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-[(3-azetidinyloxy)methyl]-1-methyl-
    • 1700543-24-3
    • EN300-1146448
    • 2-[(Azetidin-3-yloxy)methyl]-1-methyl-1H-imidazole
    • Inchi: 1S/C8H13N3O/c1-11-3-2-10-8(11)6-12-7-4-9-5-7/h2-3,7,9H,4-6H2,1H3
    • InChI Key: UWSVRAYWEWNNSN-UHFFFAOYSA-N
    • SMILES: C1(COC2CNC2)N(C)C=CN=1

Computed Properties

  • Exact Mass: 167.105862047g/mol
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 324.9±37.0 °C(Predicted)
  • pka: 9.48±0.40(Predicted)

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